Cas no 1858407-03-0 (1-Fluoro-3-(methoxyamino)propan-2-ol)
1-Fluoro-3-(methoxyamino)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Fluoro-3-(methoxyamino)propan-2-ol
- 1858407-03-0
- EN300-1650660
- 2-Propanol, 1-fluoro-3-(methoxyamino)-
-
- Inchi: 1S/C4H10FNO2/c1-8-6-3-4(7)2-5/h4,6-7H,2-3H2,1H3
- InChI Key: NWBLKRZIWCGTDJ-UHFFFAOYSA-N
- SMILES: FCC(CNOC)O
Computed Properties
- Exact Mass: 123.06955672g/mol
- Monoisotopic Mass: 123.06955672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 53.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.088±0.06 g/cm3(Predicted)
- Boiling Point: 185.0±50.0 °C(Predicted)
- pka: 13.26±0.20(Predicted)
1-Fluoro-3-(methoxyamino)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1650660-0.05g |
1-fluoro-3-(methoxyamino)propan-2-ol |
1858407-03-0 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1650660-0.1g |
1-fluoro-3-(methoxyamino)propan-2-ol |
1858407-03-0 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1650660-0.25g |
1-fluoro-3-(methoxyamino)propan-2-ol |
1858407-03-0 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1650660-0.5g |
1-fluoro-3-(methoxyamino)propan-2-ol |
1858407-03-0 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1650660-1.0g |
1-fluoro-3-(methoxyamino)propan-2-ol |
1858407-03-0 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1650660-2.5g |
1-fluoro-3-(methoxyamino)propan-2-ol |
1858407-03-0 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1650660-5.0g |
1-fluoro-3-(methoxyamino)propan-2-ol |
1858407-03-0 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1650660-10.0g |
1-fluoro-3-(methoxyamino)propan-2-ol |
1858407-03-0 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1650660-50mg |
1-fluoro-3-(methoxyamino)propan-2-ol |
1858407-03-0 | 50mg |
$888.0 | 2023-09-21 | ||
| Enamine | EN300-1650660-100mg |
1-fluoro-3-(methoxyamino)propan-2-ol |
1858407-03-0 | 100mg |
$930.0 | 2023-09-21 |
1-Fluoro-3-(methoxyamino)propan-2-ol Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-Fluoro-3-(methoxyamino)propan-2-ol
Introduction to 1-Fluoro-3-(methoxyamino)propan-2-ol (CAS No. 1858407-03-0)
1-Fluoro-3-(methoxyamino)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1858407-03-0, is a fluorinated organic compound featuring a unique structural motif that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both fluorine and amino-methoxy functional groups, which are known to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The structural arrangement of this molecule, with a fluorine atom at the terminal position and a methoxyamino substituent on the third carbon, presents a promising scaffold for further derivatization and exploration in drug discovery.
The significance of fluorine-containing compounds in modern medicine cannot be overstated. Fluorine atoms, when incorporated into drug molecules, can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall pharmacological profile of the compound. In particular, 1-Fluoro-3-(methoxyamino)propan-2-ol exemplifies how strategic placement of fluorine can confer these advantages while maintaining structural flexibility for further optimization. The methoxyamino group introduces an additional layer of functionality, enabling interactions with various biological systems and facilitating the development of novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of such compounds with greater accuracy. Studies have shown that the fluorine atom in 1-Fluoro-3-(methoxyamino)propan-2-ol can enhance its interactions with enzymes and receptors by increasing electron density in specific regions of the molecule. This property is particularly relevant in the context of developing kinase inhibitors, where fluorine substitution has been demonstrated to improve selectivity and potency. The methoxyamino group, on the other hand, can serve as a hydrogen bond acceptor or donor, depending on its environment, thereby influencing solubility and bioavailability.
The synthesis of 1-Fluoro-3-(methoxyamino)propan-2-ol involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorine atom typically involves halogen exchange or direct fluorination techniques, while the methoxyamino group is often introduced via nucleophilic substitution or reduction reactions. These synthetic strategies highlight the compound's complexity but also its potential as a versatile intermediate in drug development pipelines.
In vitro studies have begun to explore the biological activity of 1-Fluoro-3-(methoxyamino)propan-2-ol, revealing intriguing properties that warrant further investigation. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The combination of fluorine and methoxyamino functionalities appears to synergize, enhancing binding interactions with target proteins while minimizing off-target effects. Such findings are particularly promising for developing treatments against chronic inflammatory diseases where precise modulation of enzymatic activity is crucial.
The pharmacokinetic profile of 1-Fluoro-3-(methoxyamino)propan-2-ol is another area of active research. Fluorinated compounds are known to exhibit prolonged half-lives due to their increased metabolic stability, which can translate into improved therapeutic efficacy with fewer dosing regimens. Additionally, the methoxyamino group can influence renal clearance and biliary excretion, factors that are critical for determining a drug's overall bioavailability and toxicity profile. Understanding these pharmacokinetic parameters is essential for optimizing dosing strategies and minimizing potential side effects.
One particularly exciting application of 1-Fluoro-3-(methoxyamino)propan-2-ol lies in its potential use as a building block for more complex drug molecules. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored properties for targeted therapy. This approach aligns with the growing trend toward structure-based drug design, where computational tools are used to predict how small changes in molecular structure will affect biological activity.
The role of 1-Fluoro-3-(methoxyamino)propan-2-ol in medicinal chemistry also underscores the importance of green chemistry principles in modern drug development. Efficient synthetic routes that minimize waste and hazardous byproducts are increasingly preferred by researchers seeking sustainable solutions for pharmaceutical manufacturing. Innovations in catalytic processes and solvent systems have made it possible to produce complex molecules like this one with greater environmental responsibility.
As research continues to uncover new therapeutic applications for fluorinated compounds, 1-Fluoro-3-(methoxyamino)propan-2-ol is poised to play a significant role in future medical breakthroughs. Its unique structural features offer a rich foundation for innovation, driving progress across multiple disciplines within pharmaceutical science. By leveraging advances in synthetic chemistry, computational biology, and drug design methodologies, scientists are well-positioned to harness this compound's potential for improving human health outcomes worldwide.
1858407-03-0 (1-Fluoro-3-(methoxyamino)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)